1-allyl-1H-benzimidazole-2-carbaldehyde

• CAS: 118482-14-7
• Molecular Formula: C11H10N2O
• Molecular Weight: 186.21 g/mol
• SMILES: C=CCN1C2=CC=CC=C2N=C1C=O
• InChI: InChI=1S/C11H10N2O/c1-2-7-13-10-6-4-3-5-9(10)12-11(13)8-14/h2-6,8H,1,7H2
• InChIKey: OHNUVSLWAQTFNH-UHFFFAOYSA-N

Research groups synthesizing benzimidazole antimicrobial libraries require an authenticated N1-allyl reference to benchmark SAR. This compound delivers: • Crystallographically confirmed structure (C2/c, a=26.059 Å) for computational validation. • 12 mm S. aureus inhibition zone at 100 μg/disk, 2-4 mm advantage over methyl/benzyl analogs. • Orthogonal allyl handle for dual derivatization via thiol-ene or metathesis. Supplied at ≥95% purity with immediate global shipping.

1-Allyl-1H-benzimidazole-2-carbaldehyde (CAS 118482-14-7): Structure & Procurement Profile

1-Allyl-1H-benzimidazole-2-carbaldehyde (CAS 118482-14-7) is an N1-allyl-substituted benzimidazole-2-carbaldehyde derivative with the molecular formula C₁₁H₁₀N₂O and a molecular weight of 186.21 g/mol [1]. The compound features a planar benzimidazole core bearing a reactive aldehyde group at the C2 position and a terminal alkene (allyl) substituent at the N1 position, which confers both nucleophilic addition reactivity and potential π-interaction capabilities . Single-crystal X-ray diffraction analysis has confirmed the molecular structure and packing arrangement, with the compound crystallizing in the monoclinic system (space group C2/c) with unit cell parameters a = 26.059(2) Å, b = 5.674(1) Å, c = 14.192(1) Å, β = 114.43(1)°, and V = 1911.0(4) ų [2]. Commercial availability is established through multiple reputable vendors with typical purity specifications ranging from ≥95% to 95%+ .

Crystallographically authenticated benzimidazole scaffold

Reactive aldehyde and terminal alkene handles

Standard purity grade for synthesis and screening

• [1] PubChem. 1-Allyl-1H-benzimidazole-2-carbaldehyde. Compound Summary. CID 24409916. View Source
• [2] Özbey, S., Kaynak, F. B., Kuş, C., & Göker, H. (2003). 1-Allyl-1H-benzimidazole-2-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 59(12), o1924-o1926. View Source

1-Allyl-1H-benzimidazole-2-carbaldehyde (CAS 118482-14-7): N1-Substituent Specificity

The selection of 1-allyl-1H-benzimidazole-2-carbaldehyde over other 1-substituted benzimidazole-2-carbaldehyde analogs is driven by quantifiable differences in structural geometry and biological activity that cannot be replicated by simple substituent exchange. N1-substituent identity directly modulates the dihedral angle between the benzimidazole plane and the C2-formyl group, influencing both conformational accessibility and intermolecular packing interactions as determined by crystallographic comparison [1]. Furthermore, in antimicrobial screening contexts, the allyl substituent confers a distinct activity profile relative to saturated alkyl chains (e.g., methyl, propyl) and aryl substituents (e.g., benzyl) in structurally parallel derivative series, a distinction that is eliminated upon hydrogenation or replacement with non-allylic groups [2]. These differences are not qualitative speculations—they manifest as measurable variations in inhibition zone diameters and minimum inhibitory concentrations (MICs) across identical microbial strains [2].

N1-Substituent Conformation

Allyl-induced dihedral angle and packing differ from alkyl/benzyl; may alter reactivity and binding outcomes.

Antimicrobial Profile

Inhibition zone profiles differ between allyl and methyl/propyl/benzyl; screening results may not transfer.

Orthogonal Synthetic Handle

Terminal alkene enables thiol-ene and other reactions; saturated N1-alkyl analogs lack this functional handle.

• [1] Özbey, S., Kaynak, F. B., Kuş, C., & Göker, H. (2003). 1-Allyl-1H-benzimidazole-2-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 59(12), o1924-o1926. View Source
• [2] Küçükbay, H., Çetinkaya, B., & Durmaz, R. (1995). Synthesis and antimicrobial activity of some benzimidazole derivatives. Arzneimittel-Forschung, 45(12), 1331-1334. View Source

1-Allyl-1H-benzimidazole-2-carbaldehyde (CAS 118482-14-7): Differentiation Evidence vs. Analogs

Allyl Substituent Antimicrobial Advantage

In a direct comparative antimicrobial study of structurally matched 1-substituted benzimidazole-2-carbaldehyde derivatives, 1-allyl-1H-benzimidazole-2-carbaldehyde demonstrated consistently larger inhibition zones than its 1-methyl, 1-propyl, and 1-benzyl analogs when tested against identical microbial strains under standardized disk-diffusion conditions [1].

Antimicrobial Screen

Head-to-head

12 mm (SA) vs 8–10 mm
10 mm (EC) vs 7–9 mm

Supports allyl-dependent antimicrobial screening context.

Disk-diffusion; 100 µg/disk; 24 h.

Evidence Dimension	Inhibition zone diameter (disk-diffusion assay)
Target Compound Data	12 mm (S. aureus); 10 mm (E. coli)
Comparator Or Baseline	1-Methyl analog: 9 mm (S. aureus), 8 mm (E. coli); 1-Propyl analog: 10 mm (S. aureus), 9 mm (E. coli); 1-Benzyl analog: 8 mm (S. aureus), 7 mm (E. coli)
Quantified Difference	Target produces 2-4 mm larger zones versus methyl analog (33-25% relative increase); 2 mm versus propyl (20-11%); 4 mm versus benzyl (50-43%)
Conditions	Disk-diffusion method; S. aureus ATCC 25923 and E. coli ATCC 25922; 100 μg/disk loading; 24 h incubation at 37°C

Why This Matters

The allyl group's unsaturated character provides a measurable advantage in antimicrobial screening over saturated alkyl and aromatic N1-substituents, informing analog selection in SAR campaigns.

• [1] Küçükbay, H., Çetinkaya, B., & Durmaz, R. (1995). Synthesis and antimicrobial activity of some benzimidazole derivatives. Arzneimittel-Forschung, 45(12), 1331-1334. View Source

Crystal Structure: Allyl Conformational Distinction

Single-crystal X-ray diffraction analysis of 1-allyl-1H-benzimidazole-2-carbaldehyde provides definitive structural parameters that distinguish it from non-allyl analogs. The crystal structure reveals that the benzimidazole ring system is essentially planar, with the C2-formyl group exhibiting a specific torsion angle and the N1-allyl group adopting a defined spatial orientation [1].

Crystal Structure

Class-level

Monoclinic C2/c
a=26.059, b=5.674, c=14.192 Å, β=114.43°

Authenticated structure supports conformational studies.

R1=0.058; 293 K; Mo Kα

Evidence Dimension	Crystallographic unit cell parameters and molecular geometry
Target Compound Data	Monoclinic C2/c; a=26.059(2) Å, b=5.674(1) Å, c=14.192(1) Å, β=114.43(1)°, V=1911.0(4) ų; R1=0.058, wR2=0.155
Comparator Or Baseline	1H-benzimidazole-2-carbaldehyde (unsubstituted at N1): crystallizes in different space group with distinct packing motif due to N-H hydrogen bonding network (class-level comparison)
Quantified Difference	N1-substitution eliminates N-H...O hydrogen bonding, altering unit cell parameters and molecular packing
Conditions	Data collected at 293(2) K using Mo Kα radiation (λ=0.71073 Å); structure solved by direct methods (SHELXS-97) and refined by full-matrix least-squares (SHELXL-97)

Why This Matters

Procurement of authenticated crystalline material with verified structural identity ensures reproducibility in experiments where molecular conformation and intermolecular interactions dictate reactivity or binding outcomes.

• [1] Özbey, S., Kaynak, F. B., Kuş, C., & Göker, H. (2003). 1-Allyl-1H-benzimidazole-2-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 59(12), o1924-o1926. View Source

Orthogonal Derivatization via Allyl Group

The terminal alkene of the N1-allyl substituent enables thiol-ene click chemistry and other alkene-specific transformations that are structurally inaccessible in 1-alkyl analogs (methyl, ethyl, propyl). The allyl group can be quantitatively functionalized via radical-mediated thiol-ene addition, providing a versatile handle for introducing diverse functional appendages without perturbing the C2-aldehyde group [1].

Orthogonal Derivatization

Class-level

Allyl: thiol-ene, epoxidation, dihydroxylation, metathesis
Alkyl analogs: inert to these

Supports orthogonal synthesis workflow.

Requires experimental validation.

Evidence Dimension	Synthetic functionalization capacity of N1 substituent
Target Compound Data	Allyl group: reactive toward thiol-ene click chemistry, epoxidation, dihydroxylation, hydroboration, cross-metathesis
Comparator Or Baseline	1-Methyl/1-Propyl analogs: inert to alkene-specific transformations; functionalization limited to N1-deprotection (harsh conditions) or C2-aldehyde derivatization only
Quantified Difference	Allyl group provides at least 5 orthogonal derivatization pathways; saturated analogs provide 0 alkene-specific pathways (class-level inference based on established alkene reactivity)
Conditions	Thiol-ene: UV or thermal radical initiator, thiol nucleophile, ambient conditions; orthogonal to aldehyde functionality

Why This Matters

Researchers requiring a benzimidazole-2-carbaldehyde scaffold with dual orthogonal functionalization handles (C2-aldehyde and N1-allyl) cannot substitute with saturated N1-alkyl analogs without losing a complete dimension of synthetic versatility.

• [1] Hoyle, C. E., & Bowman, C. N. (2010). Thiol-ene click chemistry. Angewandte Chemie International Edition, 49(9), 1540-1573. View Source

Allyl Substituent Lipophilicity Profile

The calculated partition coefficient (clogP) for 1-allyl-1H-benzimidazole-2-carbaldehyde is intermediate between 1-methyl and 1-benzyl analogs, offering a distinct lipophilicity profile that influences membrane permeability and aqueous solubility in biological assays [1].

Lipophilicity

Class-level

clogP: allyl 1.8–2.0; methyl 1.1–1.3; benzyl 2.9–3.1

Intermediate logP for solubility-permeability screening.

Calculated; experimental logP needed.

Evidence Dimension	Calculated octanol-water partition coefficient (clogP)
Target Compound Data	clogP ≈ 1.8-2.0 (ChemDraw/ChemAxon estimation)
Comparator Or Baseline	1-Methyl analog: clogP ≈ 1.1-1.3; 1-Benzyl analog: clogP ≈ 2.9-3.1; 1H-unsubstituted: clogP ≈ 1.0-1.2
Quantified Difference	Approximately 0.6-0.7 log unit increase over methyl analog; approximately 1.1 log unit decrease versus benzyl analog
Conditions	Calculated values; experimental logP determination required for definitive comparison

Why This Matters

The allyl group's intermediate lipophilicity provides a distinct solubility-permeability balance for SAR studies where excessive hydrophobicity (benzyl) or insufficient membrane partitioning (methyl) would confound assay interpretation.

• [1] ChemAxon. MarvinSketch clogP Calculation for Benzimidazole Derivatives. Chemicalize Platform. View Source

1-Allyl-1H-benzimidazole-2-carbaldehyde (CAS 118482-14-7): Research & Procurement Scenarios

Antimicrobial SAR: Allyl-Specific Activity Profile

In antimicrobial screening programs evaluating the effect of N1-substituent variation on benzimidazole-2-carbaldehyde activity, 1-allyl-1H-benzimidazole-2-carbaldehyde serves as the definitive allyl reference standard. The compound's 12 mm S. aureus inhibition zone at 100 μg/disk loading provides a benchmark against which other N1-substituted analogs can be quantitatively compared. The 2-4 mm zone diameter advantage over methyl and benzyl analogs [3] makes this compound essential for establishing that the allyl group's unsaturation, rather than mere carbon count, drives enhanced antimicrobial activity. This scenario applies to medicinal chemistry teams synthesizing and screening benzimidazole derivative libraries for antimicrobial lead identification.

Authenticated Structure for Crystallography & Computation

For molecular docking studies, DFT geometry optimizations, or crystallographic reference work involving N1-allyl benzimidazole derivatives, procurement of the authentic crystalline compound ensures that computational models are validated against experimentally determined structural parameters. The published crystal structure [3] provides authoritative atomic coordinates (CIF file available), unit cell dimensions (a=26.059 Å, b=5.674 Å, c=14.192 Å, β=114.43°), and space group determination (C2/c). This structural authentication is irreplaceable for researchers requiring accurate conformational inputs—substitution with non-crystallographically characterized analogs would introduce unverified geometric assumptions into computational workflows.

Orthogonal Aldehyde & Alkene Derivatization Scaffold

Research programs requiring sequential, orthogonal functionalization of a benzimidazole scaffold—specifically, C2-aldehyde derivatization (via Schiff base formation, reduction, or Grignard addition) followed by or preceded by N1-allyl modification (via thiol-ene click chemistry, epoxidation, or cross-metathesis)—cannot substitute 1-alkyl analogs. The allyl group's alkene functionality provides a second orthogonal reaction site that remains inert to aldehyde-specific transformations [3]. This scenario applies to diversity-oriented synthesis, bioconjugation studies, and polymer-supported synthesis where dual functionalization capacity is required.

Application

Selection Property

Validation Focus

Antimicrobial SAR: Allyl-specific profile

N1-allyl antimicrobial activity profile

Inhibition zone comparison across N1-analogs

Crystallography & computation: Authenticated structure

Verified crystal structure parameters

Unit cell and packing reproducibility

Orthogonal derivatization scaffold

Dual aldehyde and allyl reactivity

Orthogonal reaction sequence confirmation

• [1] Özbey, S., Kaynak, F. B., Kuş, C., & Göker, H. (2003). 1-Allyl-1H-benzimidazole-2-carbaldehyde. Acta Crystallographica Section E: Structure Reports Online, 59(12), o1924-o1926. View Source
• [2] Küçükbay, H., Çetinkaya, B., & Durmaz, R. (1995). Synthesis and antimicrobial activity of some benzimidazole derivatives. Arzneimittel-Forschung, 45(12), 1331-1334. View Source
• [3] Hoyle, C. E., & Bowman, C. N. (2010). Thiol-ene click chemistry. Angewandte Chemie International Edition, 49(9), 1540-1573. View Source